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Compound of Interest

Compound Name: Methyl oct-2-enoate

CAS No.: 7367-81-9

Cat. No.: B3029646

Get Quote

Executive Summary
Methyl oct-2-enoate (CAS: 2396-85-2), also known as Methyl (E)-2-octenoate, is an

-unsaturated ester valued for its sharp, green, and fruity olfactory profile. While structurally
similar to the potent sensitizer methyl 2-octynoate (folione), the enoate derivative presents a
distinct safety and reactivity profile that makes it a critical intermediate in organic synthesis and
a specialized high-impact flavoring agent.

This guide provides a technical comparison of Methyl oct-2-enoate against its primary

functional alternatives—Methyl 2-nonenoate (M2N) in fragrance applications and (E)-2-octenyl

acetate in semiochemical research. It also details the high-selectivity Horner-Wadsworth-

Emmons (HWE) synthesis protocol, addressing the industry demand for stereochemically pure

(E)-isomers.

Chemical Profile & Reactivity
Methyl oct-2-enoate functions as a classic Michael acceptor due to the conjugation between

the alkene and the carbonyl group. This electrophilic nature underpins both its synthetic utility
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and its potential for skin sensitization via haptenization, although it is significantly less potent

than its alkyne counterparts.

Structural Comparison
Feature

Methyl oct-2-
enoate

Methyl 2-
nonenoate (M2N)

Methyl 2-octynoate
(Folione)

CAS 2396-85-2 111-79-5 111-12-6

Hybridization (Alkene) (Alkene) (Alkyne)

Odor Character
Green, fruity, pear,

sharp

Violet-leaf, cucumber,

melon
Violet, green, powerful

Sensitization (EC3)
Low/Moderate (Read-

across)
Moderate High (0.45%)

LogP (est) ~3.0 ~3.5 ~2.5

Critical Safety Note: Researchers often conflate Methyl oct-2-enoate with Methyl 2-octynoate.

The ynoate is a severe sensitizer restricted by IFRA. The enoate (discussed here) relies on

read-across data (e.g., from isobutyl 2-butenoate) suggesting a more favorable safety profile,

though it remains a potential sensitizer due to Michael addition capability.

Application 1: Fragrance & Flavor Chemistry
In flavor formulations, Methyl oct-2-enoate is used to impart "skin" nuances to fruit flavors like

grape, pear, and pineapple. Its performance is defined by its diffusion and stability compared to

longer-chain analogs.

Olfactory Performance Comparison
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Parameter
Methyl oct-2-
enoate

Methyl 2-
nonenoate (M2N)

cis-3-Hexenyl
Acetate

Odor Threshold ~20 ppb ~2 ppb ~5 ppb

Tenacity Moderate (Heart note)
High (Heart-Base

note)
Low (Top note)

Character
Sharp, waxy, green

pear
Fatty, violet, cucumber Fresh cut grass, green

Application
Tropical fruit accords,

pineapple

Violet perfumes,

melon flavors
Green top-notes

Mechanism of Action: Olfactory Reception
The "green" note perception relies on the hydrophobic tail length fitting specific G-protein

coupled receptors (GPCRs). The C8 chain of Methyl oct-2-enoate activates a different subset

of receptors compared to the C9 chain of M2N, resulting in a "sharper" fruitiness versus the

"fatter" floralcy of M2N.

Application 2: Organic Synthesis (HWE Reaction)
The most reliable method to synthesize Methyl oct-2-enoate with high (E)-stereoselectivity is

the Horner-Wadsworth-Emmons (HWE) reaction. This protocol is superior to the Knoevenagel

condensation, which often yields mixed isomers and lower conversion rates.

Comparative Synthetic Methods
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Method Reagents Yield
(E/Z)
Selectivity

Atom
Economy

HWE

(Recommended)

Aldehyde +

Phosphonate +

Base

85-95% >95:5 (E:Z) Moderate

Knoevenagel

Aldehyde +

Malonate +

Pyridine

60-75% Mixed High

Cross-

Metathesis

Terminal Alkene

+ Acrylate
70-85% >90:10 (E:Z)

Low (Catalyst

cost)

Protocol: Solvent-Free HWE Synthesis
Objective: Synthesis of Methyl (E)-oct-2-enoate from Hexanal. Scale: 10 mmol

Reagents:

Hexanal (1.0 equiv)

Trimethyl phosphonoacetate (1.1 equiv)

Lithium Hydroxide Monohydrate (LiOH·H₂O) (0.2 equiv - Catalyst)

Alternative Base: Barium Hydroxide (for acid-sensitive substrates)

Step-by-Step Methodology:

Preparation: In a round-bottom flask, combine Hexanal (1.00 g, 10 mmol) and Trimethyl

phosphonoacetate (2.00 g, 11 mmol).

Initiation: Add LiOH·H₂O (84 mg, 2 mmol) directly to the neat mixture.

Reaction: Stir vigorously at room temperature (25°C) for 30 minutes. The reaction is

exothermic; ensure adequate heat dissipation if scaling up.

Monitoring: Monitor via TLC (Hexane/EtOAc 9:1). Product (
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) should appear as the aldehyde spot disappears.

Quenching: Add 10 mL of water to dissolve the inorganic salts.

Extraction: Extract with Ethyl Acetate (

mL).

Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via silica gel

column chromatography (0-5% EtOAc in Hexane) to isolate the pure (E)-ester.

Validation:

1H NMR (CDCl₃): Look for the characteristic doublet of triplets at

6.95 ppm (beta-proton) and doublet at

5.80 ppm (alpha-proton) with a coupling constant

Hz, confirming the trans (E) geometry.

Visualization of Pathways
Synthesis & Reactivity Flow
The following diagram illustrates the HWE mechanism and the subsequent Michael addition

potential (sensitization pathway).
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Caption: Figure 1: HWE Synthesis pathway (Solid lines) and potential sensitization mechanism

via Michael Addition (Dashed red lines).

Application 3: Biological Activity (Pheromones &
Antimicrobial)
While Methyl oct-2-enoate has antimicrobial properties typical of medium-chain esters, its role

in entomology is often compared to acetates.

Comparative Biological Efficacy
Target Organism

Methyl oct-2-
enoate

(E)-2-Octenyl
Acetate

Mechanism

Bagrada hilaris (Stink

Bug)
Weak/No Attraction Primary Attractant Pheromone Reception

Bacteria (E. coli)
Moderate Inhibition

(MIC > 5 mM)
Low Inhibition Membrane Disruption

Fungi (C. albicans) Moderate Inhibition Low Inhibition Membrane Disruption

Insight: In pheromone traps for Bagrada hilaris, the acetate functionality is critical. The ester

(Methyl oct-2-enoate) lacks the specific binding affinity required for the insect's receptor,

rendering it ineffective as a lure despite the identical carbon chain length. Conversely, for

antimicrobial applications, the methyl ester functionality provides better lipophilicity for

penetrating bacterial cell walls compared to the acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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